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Compound of Interest

Compound Name: 1,5-Dimethoxypentane

Cat. No.: B089389

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
suppliers, and key technical data for 1,5-dimethoxypentane. Additionally, it outlines a
representative synthesis methodology and general purification and quality control protocols
relevant to its use in a research and development setting.

Commercial Availability and Suppliers

1,5-Dimethoxypentane is readily available from a number of chemical suppliers catering to the
research and pharmaceutical industries. It is typically offered in various purities and quantities,
suitable for laboratory-scale synthesis and other specialized applications. The primary use of
this compound is as a specialty solvent or a building block in organic synthesis.

Below is a summary of prominent suppliers and their available product specifications.

Table 1: Commercial Suppliers of 1,5-Dimethoxypentane
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. Product . Available
Supplier Purity . Notes
Codel/CAS No. Quantities
) D2857 /111-89- For laboratory
TCI America >97.0% (GC)[1] 5g, 25¢g
7 use only.[2]
Used in
-~ ] ] pharmaceutical
Wychem D315/111-89-7 Not specified Inquiry required )
and electronics
applications.[3]
Santa Cruz sc-239108 / 111- N ] ) For research use
) Not specified Inquiry required
Biotechnology 89-7 only.[4]
This product is
listed as
) ] 544469/ 111-89- , _ _ _
Sigma-Aldrich 98% Discontinued discontinued, but

7

historical data is

available.

Table 2: Key Technical Specifications of 1,5-
Dimethoxypentane

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://cymitquimica.com/products/3B-D2857/15-dimethoxypentane/
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Cross_Validation_of_Analytical_Methods_for_Ether_Compounds.pdf
https://patents.google.com/patent/US3450608A/en
https://www.scbt.com/p/1-5-dimethoxypentane-111-89-7
https://www.benchchem.com/product/b089389?utm_src=pdf-body
https://www.benchchem.com/product/b089389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 111-89-7 [1114]
Molecular Formula C7H1602 [11[4]
Molecular Weight 132.20 g/mol [1114]

Colorless to almost colorless
Appearance o TClI
clear liquid[1]

Purity (GC) >97.0%[1] TCI

Boiling Point 161 °C (lit.) Sigma-Aldrich
Density 0.843 g/mL at 25 °C (lit.) Sigma-Aldrich
Refractive Index n20/D 1.408 (lit.) Sigma-Aldrich
Flash Point 60 °C (140 °F) - closed cup Sigma-Aldrich

NFCBHIFOKVDBCJ-
InChl Key [1]
UHFFFAOYSA-N

SMILES COCCCCCOoC [1]

Experimental Protocols

While a specific, detailed protocol for the synthesis of 1,5-dimethoxypentane is not readily
available in the public domain, a representative procedure can be derived from the well-
established Williamson ether synthesis. This method is a standard approach for the preparation
of symmetrical and unsymmetrical ethers.

Representative Synthesis of 1,5-Dimethoxypentane via
Williamson Ether Synthesis

This protocol is a general representation and may require optimization.
Reaction:

2 CHsl + HO(CHz2)sOH + 2 NaH — CHsO(CH2)sOCHs + 2 Nal + 2 Hz
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Materials:

1,5-Pentanediol

Sodium hydride (NaH), 60% dispersion in mineral oil
Anhydrous tetrahydrofuran (THF) or dimethylformamide (DMF)
Methyl iodide (CHsl)

Anhydrous diethyl ether

Saturated aqueous ammonium chloride (NH4Cl) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)

Procedure:

Preparation: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (nitrogen or
argon) is charged with a suspension of sodium hydride (2.2 equivalents) in anhydrous THF.

Alkoxide Formation: A solution of 1,5-pentanediol (1.0 equivalent) in anhydrous THF is added
dropwise to the stirred suspension of sodium hydride at 0 °C. The reaction mixture is then
allowed to warm to room temperature and stirred for 1-2 hours, or until the evolution of
hydrogen gas ceases, indicating the formation of the dialkoxide.

Ether Formation: The reaction mixture is cooled back to 0 °C, and methyl iodide (2.5
equivalents) is added dropwise. After the addition is complete, the mixture is stirred at room
temperature overnight or gently refluxed for several hours to drive the reaction to completion.

Work-up: The reaction is carefully quenched by the slow addition of a saturated aqueous
solution of ammonium chloride. The mixture is then transferred to a separatory funnel and
the aqueous layer is extracted with diethyl ether (3 x 50 mL). The combined organic layers
are washed with water and brine, then dried over anhydrous magnesium sulfate.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 Purification: The drying agent is removed by filtration, and the solvent is evaporated under
reduced pressure. The crude 1,5-dimethoxypentane is then purified by fractional distillation
under atmospheric or reduced pressure.

General Purification of Ethers

Ethers are susceptible to peroxide formation upon storage, especially when exposed to air and
light. It is crucial to test for and remove peroxides before use, particularly before distillation.

Materials:

o Potassium iodide (KI) solution or peroxide test strips
 Acidified ferrous sulfate solution (for peroxide removal)

¢ Anhydrous calcium chloride or molecular sieves (for drying)
Procedure:

o Peroxide Test: A small sample of the ether is shaken with an aqueous solution of potassium
iodide. A yellow to brown color indicates the presence of peroxides. Alternatively,
commercially available peroxide test strips can be used.

o Peroxide Removal (if necessary): The ether is shaken with an equal volume of a freshly
prepared acidified ferrous sulfate solution. The layers are separated, and the ether is washed
with water.

e Drying: The ether is dried over a suitable drying agent such as anhydrous calcium chloride or
molecular sieves.

« Distillation: For high purity, the ether can be distilled from sodium metal or lithium aluminum
hydride to remove residual water and peroxides. Caution: Distillation of ethers containing
peroxides can lead to violent explosions.

Quality Control and Analytical Methods

The purity of 1,5-dimethoxypentane can be assessed using standard analytical techniques.
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Gas Chromatography (GC):

Column: A non-polar or medium-polarity capillary column (e.g., DB-5, HP-5).

Injector Temperature: 250 °C

Detector (FID) Temperature: 280 °C

Oven Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp at 10 °C/min to
200 °C.

Carrier Gas: Helium or Nitrogen.

This method will allow for the determination of the purity of the final product and the
identification of any volatile impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR and 13C NMR spectroscopy can be used to confirm the structure of 1,5-
dimethoxypentane and to identify any structural isomers or impurities.

Visualizations
Sourcing and Quality Control Workflow for 1,5-
Dimethoxypentane

The following diagram illustrates a logical workflow for sourcing and ensuring the quality of 1,5-
dimethoxypentane for research and development purposes.
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Caption: Workflow for Sourcing and Quality Control of 1,5-Dimethoxypentane.

Hypothetical Synthesis Pathway

The following diagram illustrates the general Williamson ether synthesis reaction for producing

1,5-dimethoxypentane from 1,5-pentanediol.

1,5-Pentanediol Sodium Hydride

+ 2 NaH
-2H2

Dialkoxide Intermediate Methyl lodide

+ 2 CHsl
- 2 Nal

1,5-Dimethoxypentane

Click to download full resolution via product page

Caption: Williamson Ether Synthesis of 1,5-Dimethoxypentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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